1,1-Dimethylethyl 4-[(3-methylbutyl)amino]piperidine-1-carboxylate

• Molecular Formula: C15H30N2O2
• Molecular Weight: 270.41 g/mol
• IUPAC Name: tert-butyl 4-(3-methylbutylamino)piperidine-1-carboxylate
• InChI: InChI=1S/C15H30N2O2/c1-12(2)6-9-16-13-7-10-17(11-8-13)14(18)19-15(3,4)5/h12-13,16H,6-11H2,1-5H3
• InChI Key: ZYNLHRGIJBWACG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC1CCN(CC1)C(=O)OC(C)(C)C

Description

1,1-Dimethylethyl 4-[(3-methylbutyl)amino]piperidine-1-carboxylate is a useful research compound. Its molecular formula is C15H30N2O2 and its molecular weight is 270.41 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium triacetoxyborohydride (24.9 g, 117.48 mmol) is added to a stirred solution of 1-Boc-4-piperidone (15.6 g, 78.3 mmol), iso-amyl amine (10.0 ml, 86.15 mmol), and dichloromethane (400 ml). The reaction is stirred overnight at room temperature under nitrogen. The reaction is diluted with water and aqueous saturated NaHCO3, and extracted with dichloromethane (150 ml×3). The dichloromethane is concentrated under vacuum, diluted with ethyl acetate and washed with aqueous saturated NaHCO3, dried over Na2SO4, filtered, and concentrated to yield (19.99 g) of 4-(3-methyl-butylamino)-piperidine-1-carboxylic acid tert-butyl ester: mass spectrum (ion spray): m/z=271 (M+1); 1H NMR (CDCl3): δ=4.05 (2H, brs), 2.84-2.73 (2H, brm), 2.67-2.55 (2H, m), 1.84 (2H, brd), 1.67-1.58 (1H, m), 1.51-1.44 (10H, m), 1.41-1.33 (2H, m), 1.30-1.18 (2H, m), 0.90 (6H, d).